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Compound of Interest

Compound Name: 2H-pyrrolo[1,2-e][1,2,5]oxadiazine

Cat. No.: B12916210

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive literature searches did not yield a direct synthesis protocol for the
specific isomer 2H-pyrrolo[1,2-e]Joxadiazine. The existence of this molecule is noted in
chemical databases such as PubChem (CID 45087130), but synthetic methodologies are not
readily available in the surveyed scientific literature.

Therefore, this document provides a detailed protocol for the synthesis of a closely related and
well-documented isomer, pyrrolo[1,2-d][1][2][3]oxadiazine, as a representative example of the
synthesis of fused pyrrolo-oxadiazine systems. The methodologies presented are based on the
work of Son and Park (2016)[1][2][3][4][5][6]-

Synthesis of Pyrrolo[1,2-d][1][2][3]oxadiazines Vvia
Intramolecular Cyclization

The synthesis of the pyrrolo[1,2-d][1][2][3]oxadiazine core is achieved through a multi-step
process commencing from 3-chloro-1H-pyrrole-2-carboxylic acid. The key final step involves
the regioselective intramolecular cyclization of a 1,2-biscarbamoyl-substituted 1H-pyrrole
intermediate.

Overall Synthetic Scheme

The overall synthetic route involves the formation of a 1-amino-pyrrole-2-carboxamide, followed
by coupling with a protected amino acid to yield the cyclization precursor. This precursor then
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undergoes an intramolecular cyclization to form the desired pyrrolo[1,2-d][1][2][3]oxadiazine.

Click to download full resolution via product page
Figure 1: Synthetic workflow for pyrrolo[1,2-d][1][2][3]oxadiazine.

Experimental Protocols
Synthesis of 1-Amino-3-chloro-N-phenyl-1H-pyrrole-2-
carboxamide (Precursor)

This protocol details the synthesis of the key N-aminopyrrole intermediate.
Step 1: Synthesis of 3-chloro-N-phenyl-1H-pyrrole-2-carboxamide[5]

e To a solution of 3-chloro-1H-pyrrole-2-carboxylic acid (1.37 mmol) in dry CH2CI2 (5 mL), add
oxalyl chloride (2.06 mmol) and a few drops of DMF at O °C.

 Stir the reaction mixture at 70 °C for 4-5 hours.
» Remove the solvent under reduced pressure and dry the crude residue under high vacuum.

 To the resulting 3-chloro-1H-pyrrole-2-carbonyl chloride in 1,4-dioxane (5 mL), add aniline
(1.65 mmol) and DIPEA (4.12 mmol) at 0 °C.

 Stir the mixture at 60 °C for 1-3 hours, then concentrate under reduced pressure.
» Dilute the mixture with EtOAc and H20, and separate the layers.

e Dry the organic layer over anhydrous Na2S04, filter, and evaporate the solvent.
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 Purify the crude residue by column chromatography on silica gel (EtOAc/n-hexane) to yield
the product.

Step 2: Synthesis of 1-Amino-3-chloro-N-phenyl-1H-pyrrole-2-carboxamide[5][6]

e To a mixture of 3-chloro-N-phenyl-1H-pyrrole-2-carboxamide (11 mmol) in tert-butylmethyl
ether/diethyl ether (1:1, 80 mL), add an aqueous solution of ammonium hydroxide (28 wt%,
324 mmol) and Aliquat 336 (2 mmol) at O °C.

e Add sodium hypochlorite (10%, 162 mmol) to the mixture at O °C.
 Stir the reaction at room temperature for 1 hour.

o Extract the reaction mixture with EtOAc.

e Dry the organic layer over MgSO4, filter, and evaporate the solvent.

» Purify the residue by column chromatography on silica gel (EtOAc/n-hexane) to obtain the N-
aminopyrrole.

Synthesis of tert-butyl (S)-(1-((2-(3-chloro-2-
(phenylcarbamoyl)-1H-pyrrol-1-yl)amino)-1-oxopropan-2-
yl)carbamate (Cyclization Precursor)[6]

e To a solution of 1-amino-3-chloro-N-phenyl-1H-pyrrole-2-carboxamide (9.76 mmol) in THF
(30 mL), add N-(tert-butoxycarbonyl)-L-alanine (13.66 mmol) and 1-(3-
dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC-HCI) (13.66 mmol) at room
temperature.

¢ Stir the reaction mixture for 17 hours.
o Extract the mixture with EtOAc.

» Dry the organic layer over anhydrous MgSO4, filter, and evaporate the solvent to yield the
crude product, which can be used in the next step without further purification.
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Intramolecular Cyclization to form Pyrrolo[1,2-d][1][2]
[3]Joxadiazine[5]

¢ To a solution of triphenylphosphine (0.49 mmol) in CH2CI2 (0.5 mL), add bromine (0.54
mmol) at 0 °C.

o Stir the mixture at room temperature for 15 minutes.

e Cool the mixture to 0 °C and add a solution of the aminopyrrolocarbamate precursor (0.25
mmol) in CH2CI2 (0.5 mL) and triethylamine (1.23 mmol).

o After complete addition, stir the reaction mixture at 0 °C for 5 minutes.
» Extract the reaction mixture with CH2CI2.

e The organic layer contains the pyrrolo[1,2-d][1][2][3]oxadiazine product along with the
pyrrolo[2,1-f][1][3][4]triazin-4(3H)-one rearrangement product. The products are separated by
column chromatography.

Data Presentation
Optimization of Intramolecular Cyclization Conditions

The regioselectivity of the cyclization is highly dependent on the halogen source used in the
formation of the triphenylphosphonium halide reagent.
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Overall Yield

Ratio
Halogen (%) .
Entry R Group L (Oxadiazine :
Source (Oxadiazine + o
o Triazinone)
Triazinone)
1 PPh3/12 Phenyl 98 1:1.3
2 PPh3/Br2 Phenyl 90 3.1:1
3 PPh3/CI2 Phenyl 81 18:1
4 PPh3Br2 Phenyl 90 31:1
5 PPh3CI2 Phenyl 81 18:1
6 CBr4/PPh3 Phenyl 81 13:1
7 CCl4/PPh3 Phenyl 83 15:1
8 PPh3/12 3-Fluorophenyl 87 1:15
9 PPh3/Br2 3-Fluorophenyl 85 33:1

Data adapted
from Son and
Park (2016).[1]

Nucleophile-Induced Rearrangement of Pyrrolo-
oxadiazine

The synthesized pyrrolo[1,2-d][1][2][3]oxadiazine can undergo rearrangement to the
corresponding pyrrolo[2,1-f][1][3][4]triazin-4(3H)-one in the presence of a nucleophile.
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Yield of
. Temperatur ) L
Entry Nucleophile Solvent °C) Time Triazinone
e
(%)
1 Pyrrolidine THF Otort 15h Not Obtained
2 Li(Me3AISPh) THF 0 10 min 91
3 NaSMe THF 0 10 min 95
4 NaOMe THF 0 10 min 96
Data adapted
from Son and
Park (2016).
[1]

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the key reactants and

products in the final cyclization and optional rearrangement steps.
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Figure 2: Key transformations in the synthesis and rearrangement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Synthesis of pyrrolo[2,1- f][1,2,4]triazin-4(3 H)-ones: Rearrangement of pyrrolo[1,2- d]
[1,3,4]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-
substituted 1 H-pyrroles - PubMed [pubmed.ncbi.nim.nih.gov]

o 3. researchgate.net [researchgate.net]

e 4. BJOC - Synthesis of pyrrolo[2,1-f][1,2,4]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-
d][1,3,4]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-
substituted 1H-pyrroles [beilstein-journals.org]

¢ 5. beilstein-journals.org [beilstein-journals.org]

e 6. Synthesis of pyrrolo[2,1-f][1,2,4]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-d]
[1,3,4]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-
substituted 1H-pyrroles - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Pyrrolo-Oxadiazine Scaffolds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12916210#2h-pyrrolo-1-2-e-oxadiazine-synthesis-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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